2-Chloro-6-hydrazinylpyridine-4-carbonitrile

• IUPAC Name: 2-chloro-6-hydrazinylpyridine-4-carbonitrile
• InChI: InChI=1S/C6H5ClN4/c7-5-1-4(3-8)2-6(10-5)11-9/h1-2H,9H2,(H,10,11)
• InChI Key: PZDSDKASWBQINY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1NN)Cl)C#N
• Molecular Formula: C6H5ClN4
• Molecular Weight: 168.58 g/mol

Description

2-Chloro-6-hydrazinylpyridine-4-carbonitrile is a chemical compound with the molecular formula C6H5ClN4. It has a molecular weight of 168.58. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of 2-Chloro-6-hydrazinylpyridine-4-carbonitrile is represented by the formula C6H5ClN4. The InChI code for this compound is 1S/C6H5ClN4/c7-5-1-4(3-8)2-6(10-5)11-9/h1-2H,9H2,(H,10,11).

Physical And Chemical Properties Analysis

The physical form of 2-Chloro-6-hydrazinylpyridine-4-carbonitrile is a powder. It has a melting point of 208-210 degrees. The storage temperature is not specified.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Targeting Tuberculosis : Researchers have explored the potential of 2-Chloro-6-hydrazinylpyridine-4-carbonitrile as an anti-tuberculosis agent. .
• Anticancer Agents : The compound’s structural features could be harnessed for developing novel anticancer drugs. .

Coordination Chemistry and Metal Complexes

• Ligand for Transition Metals : 2-Chloro-6-hydrazinylpyridine-4-carbonitrile can serve as a ligand in coordination chemistry. .

Materials Science and Organic Semiconductors

• Organic Electronics : The compound’s π-conjugated system makes it interesting for organic electronics. .

Photophysical Properties and Fluorescent Probes

• Fluorescent Dyes : The pyridine ring in 2-Chloro-6-hydrazinylpyridine-4-carbonitrile contributes to its fluorescence properties. .

Bioconjugation and Chemical Biology

• Bioorthogonal Chemistry : Researchers utilize the nitrile group for bioconjugation strategies. .

Agrochemicals and Crop Protection

• Pesticide Research : The compound’s unique structure may inspire the development of novel pesticides. .

Safety And Hazards

The safety information for 2-Chloro-6-hydrazinylpyridine-4-carbonitrile includes several hazard statements: H302, H312, H315, H317, H319, H332, H335. Precautionary measures include P261, P264, P270, P271, P272, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P333+P313, P337+P313, P362, P363, P403+P233, P405, P501.

Synthesis routes and methods

Procedure details

A solution of 30.6 g of 2,6-dichloropyridine-4-carbonitrile and 100 ml of dimethylsulfoxide was cooled to 0° C. in an ice bath and 26 g of hydrazine hydrate was added dropwise at a rate such that the temperature remained below 30° C. A heavy yellow precipitate formed and, after 2 hours, the reaction mixture was poured into 200 ml of water. The yellow solid was collected by filtration and dried to give 6-chloro-2-hydrazinopyridine-4-carbonitrile melting at about 208°-210° C.